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Compound of Interest

Compound Name: 3,4-Diethoxybenzoic acid

Cat. No.: B181347

Despite a comprehensive review of scientific literature and patent databases, there is currently
no documented use of 3,4-Diethoxybenzoic acid in the formulation of agrochemicals.
Researchers, scientists, and drug development professionals should be aware that its
application as an active ingredient, safener, or other formulation component in pesticides or
herbicides is not established.

The closely related compound, 3,4-Dimethoxybenzoic acid (also known as veratric acid), has
been identified in the chemical literature as a versatile intermediate in the synthesis of a variety
of molecules, including those for the pharmaceutical and agrochemical industries.[1][2]
However, its role is confined to that of a building block in the creation of more complex active
ingredients, rather than being a component in a final agrochemical product.[3][4]

This lack of data means that no specific application notes, experimental protocols, or
quantitative data on the efficacy or utility of 3,4-Diethoxybenzoic acid in agrochemicals can be
provided. Furthermore, without a known biological activity or mode of action in plants, no
signaling pathways or experimental workflows can be visualized.

3,4-Dimethoxybenzoic Acid: A Precursor Molecule

For researchers interested in the broader context of benzoic acid derivatives in agrochemical
development, it is pertinent to understand the role of 3,4-Dimethoxybenzoic acid. This
compound serves as a starting material for the synthesis of more complex molecules that may
have agrochemical properties.[1][2] The synthesis process typically involves the chemical
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modification of the carboxylic acid group or the aromatic ring to produce novel compounds with
desired herbicidal or pesticidal activity.

Physicochemical Properties of 3,4-Dimethoxybenzoic
Acid
For reference, the key physicochemical properties of 3,4-Dimethoxybenzoic acid are

summarized in the table below. This information is relevant for its handling and use as a
chemical intermediate in a laboratory or industrial setting.

Property Value

Synonyms Veratric acid

CAS Number 93-07-2

Molecular Formula CoH1004

Molecular Weight 182.17 g/mol

Appearance White to pale yellow powder
Melting Point 179-182 °C

Future Research Directions

The absence of 3,4-Diethoxybenzoic acid in current agrochemical literature does not preclude
its potential future use. Researchers exploring novel agrochemical scaffolds could investigate
the synthesis and biological activity of derivatives of 3,4-Diethoxybenzoic acid. A logical
workflow for such an investigation is outlined below.
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A logical workflow for the discovery and development of novel agrochemicals.

In conclusion, 3,4-Diethoxybenzoic acid is not a recognized component in agrochemical
formulations. Its close analog, 3,4-Dimethoxybenzoic acid, is utilized as a chemical
intermediate for the synthesis of other compounds. Future research may explore the potential
of 3,4-Diethoxybenzoic acid derivatives as new active ingredients in the agricultural sector.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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